Cas no 1058432-76-0 (methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate)

Methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate is a heterocyclic compound featuring a triazolopyrimidine core linked to a methyl benzoate moiety. This structure imparts potential utility in pharmaceutical and agrochemical research, particularly as a scaffold for designing bioactive molecules. The presence of both triazole and pyrimidine rings suggests possible interactions with biological targets, such as enzymes or receptors, due to their hydrogen-bonding and π-stacking capabilities. The methyl ester group enhances solubility and offers a handle for further derivatization. Its well-defined synthetic route and stability under standard conditions make it a reliable intermediate for exploratory studies in medicinal chemistry and material science applications.
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate structure
1058432-76-0 structure
Product Name:methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate
CAS No:1058432-76-0
MF:C14H13N5O3
MW:299.284722089767
CID:6375019
PubChem ID:25793401
Update Time:2025-11-01

methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate
    • APXBJHOCICWBLY-UHFFFAOYSA-N
    • F5060-0119
    • methyl 4-((3-methyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)methyl)benzoate
    • 1058432-76-0
    • methyl 4-[(3-methyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)methyl]benzoate
    • AKOS024493922
    • VU0632765-1
    • CCG-305348
    • Inchi: 1S/C14H13N5O3/c1-18-12-11(16-17-18)13(20)19(8-15-12)7-9-3-5-10(6-4-9)14(21)22-2/h3-6,8H,7H2,1-2H3
    • InChI Key: APXBJHOCICWBLY-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(CN2C=NC3N(C)N=NC=3C2=O)C=C1

Computed Properties

  • Exact Mass: 299.10183929g/mol
  • Monoisotopic Mass: 299.10183929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 89.7Ų

methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5060-0119-2μmol
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate
1058432-76-0
2μmol
$57.0 2023-09-10
Life Chemicals
F5060-0119-5μmol
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate
1058432-76-0
5μmol
$63.0 2023-09-10
Life Chemicals
F5060-0119-10μmol
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate
1058432-76-0
10μmol
$69.0 2023-09-10
Life Chemicals
F5060-0119-20μmol
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate
1058432-76-0
20μmol
$79.0 2023-09-10
Life Chemicals
F5060-0119-1mg
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate
1058432-76-0
1mg
$54.0 2023-09-10
Life Chemicals
F5060-0119-2mg
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate
1058432-76-0
2mg
$59.0 2023-09-10
Life Chemicals
F5060-0119-3mg
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate
1058432-76-0
3mg
$63.0 2023-09-10
Life Chemicals
F5060-0119-4mg
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate
1058432-76-0
4mg
$66.0 2023-09-10
Life Chemicals
F5060-0119-5mg
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate
1058432-76-0
5mg
$69.0 2023-09-10
Life Chemicals
F5060-0119-10mg
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate
1058432-76-0
10mg
$79.0 2023-09-10

Additional information on methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate

Research Brief on Methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate (CAS: 1058432-76-0)

Recent studies on methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate (CAS: 1058432-76-0) have highlighted its potential as a key intermediate in the synthesis of novel heterocyclic compounds with promising biological activities. This compound, featuring a triazolopyrimidine core linked to a benzoate ester, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The triazolopyrimidine scaffold is known for its diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities, making this compound a subject of intensive research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and biological evaluation of derivatives based on this scaffold. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to obtain methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate with high purity and yield. The compound was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity.

In vitro studies revealed that methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate exhibits moderate inhibitory activity against several kinase targets implicated in cancer progression. Specifically, the compound showed promising activity against cyclin-dependent kinases (CDKs) and receptor tyrosine kinases (RTKs), suggesting its potential as a lead compound for further optimization. Molecular docking simulations indicated that the triazolopyrimidine core interacts with key amino acid residues in the ATP-binding pocket of these kinases, providing a rationale for its inhibitory effects.

Further research has explored the compound's potential in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews demonstrated that methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate could be conjugated with nanoparticles to enhance its bioavailability and target specificity. The ester moiety in the compound allows for facile modification, enabling the development of prodrugs with improved pharmacokinetic properties. These findings open new avenues for the application of this compound in targeted cancer therapies.

Despite these promising results, challenges remain in optimizing the compound's potency and selectivity. Current efforts focus on structural modifications to enhance its binding affinity and reduce off-target effects. Researchers are also investigating the compound's potential in combination therapies, where it could synergize with existing anticancer agents. The ongoing studies underscore the importance of methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate as a versatile scaffold in drug discovery.

In conclusion, methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate (CAS: 1058432-76-0) represents a valuable chemical entity with significant potential in medicinal chemistry and drug development. Its unique structure and biological activity profile make it a promising candidate for further research, particularly in the fields of oncology and targeted drug delivery. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic applications in preclinical models.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.